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Compound of Interest

Compound Name:
2-Chloro-3-

(trifluoromethoxy)aniline

CAS No.: 151276-14-1

Cat. No.: B133999

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist Note: This guide addresses the synthesis, properties, and

applications of 2-Chloro-3-(trifluoromethyl)aniline (CAS No. 62476-58-8). It is important to note

that the requested compound, 2-Chloro-3-(trifluoromethoxy)aniline, is not readily found in

commercial catalogs or scientific literature, indicating it may be a novel or less-documented

chemical. The trifluoromethyl (-CF3) and trifluoromethoxy (-OCF3) groups, while both fluorine-

containing, impart distinct electronic and conformational properties to a molecule. This guide

focuses on the well-documented and commercially available trifluoromethyl analogue to

provide a robust technical overview of a structurally related and synthetically relevant

compound.

Introduction and Strategic Importance
2-Chloro-3-(trifluoromethyl)aniline is a substituted aniline that serves as a critical building block

in modern organic synthesis, particularly within the pharmaceutical and agrochemical

industries.[1][2] Its unique substitution pattern—a chlorine atom and a trifluoromethyl group
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positioned ortho and meta, respectively, to the amine—creates a scaffold with distinct

electronic and steric properties. The trifluoromethyl group, a common feature in many FDA-

approved drugs, is known to enhance metabolic stability, increase lipophilicity, and improve

binding affinity, making this compound a valuable precursor for creating complex, bioactive

molecules.[1][3]

This guide provides a comprehensive overview of the key technical aspects of 2-Chloro-3-

(trifluoromethyl)aniline, from its fundamental properties to its practical applications and

handling, offering field-proven insights for its effective use in research and development.

Physicochemical and Structural Properties
The physical and chemical characteristics of 2-Chloro-3-(trifluoromethyl)aniline dictate its

behavior in synthetic protocols and its suitability for various applications. A summary of its key

properties is presented below.

Property Value Source

CAS Number 62476-58-8 [4]

Molecular Formula C₇H₅ClF₃N [5]

Molecular Weight 195.57 g/mol [5]

Appearance Solid

Melting Point 25-28 °C [6]

Boiling Point 217.5 ± 40.0 °C at 760 mmHg [6]

Density 1.4 ± 0.1 g/cm³ [6]

IUPAC Name
2-chloro-3-

(trifluoromethyl)aniline
[5]

InChI Key
WLXOMMTWPMQFDE-

UHFFFAOYSA-N
[5]

SMILES
C1=CC(=C(C(=C1)N)Cl)C(F)

(F)F
[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-fluorine-exploring-2-chloro-3-trifluoromethyl-aniline-jx
https://www.mdpi.com/2227-9717/10/10/2054
https://www.bldpharm.com/products/62476-58-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-_trifluoromethyl_aniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-_trifluoromethyl_aniline
https://www.chemsrc.com/en/cas/62476-58-8_36317.html
https://www.chemsrc.com/en/cas/62476-58-8_36317.html
https://www.chemsrc.com/en/cas/62476-58-8_36317.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-_trifluoromethyl_aniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-_trifluoromethyl_aniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3-_trifluoromethyl_aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Reaction Pathways
While multiple proprietary methods exist for the synthesis of substituted anilines, a common

approach involves the modification of a pre-existing aniline or nitrobenzene precursor. 2-

Chloro-3-(trifluoromethyl)aniline itself is often used as a starting material for more complex

molecules. For instance, it serves as a precursor in the synthesis of 2-methyl-3-

(trifluoromethyl)aniline, a key intermediate for pharmaceuticals like the anti-inflammatory drug

Flunixin.[7]

A generalized workflow for utilizing this aniline in a subsequent synthetic step, such as a

methylation reaction, highlights its utility as a foundational scaffold.

Exemplary Protocol: Synthesis of 2-methyl-3-
(trifluoromethyl)aniline from 2-Chloro-3-
(trifluoromethyl)aniline
This protocol is based on a patented method and illustrates a potential synthetic application of

the title compound.[7] The causality behind this multi-step process is to replace the chlorine

atom with a methyl group, a non-trivial transformation that requires the introduction and

subsequent conversion of a methylthio group.

Step 1: Introduction of a Methylthio Group

In a suitable reaction vessel, dissolve 2-chloro-3-(trifluoromethyl)aniline in an appropriate

solvent.

Stir the solution uniformly and add dimethyl sulfide and N-chlorosuccinimide (NCS) to the

system. Control the addition rate to maintain a low reaction temperature.

After the addition is complete, allow the system to stir at room temperature for a specified

period.

Add triethylamine to the system and heat to reflux.

Upon completion, cool the reaction, add water, and perform a liquid-liquid extraction to

separate the organic phase.
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Remove the solvent from the organic phase and distill the residue under reduced pressure to

obtain the intermediate product.

Step 2: Conversion to a Chloromethyl Group and Reduction

The intermediate from Step 1 is then reacted with a sulfonyl chloride to convert the

methylthio group into a chloromethyl group.

The resulting compound is neutralized and then undergoes hydrogenation to reduce the

chloromethyl group to the final methyl group, yielding 2-methyl-3-(trifluoromethyl)aniline.[7]
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Caption: Synthetic workflow from 2-Chloro-3-(trifluoromethyl)aniline.

Applications in Drug Discovery and Agrochemicals
The unique electronic properties conferred by the chloro and trifluoromethyl substituents make

this aniline a privileged scaffold in medicinal chemistry and agrochemical design.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b133999/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-chloro-3-trifluoromethyl-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmaceutical Intermediate: It is a key building block for active pharmaceutical ingredients

(APIs). The trifluoromethyl group enhances metabolic stability and cell membrane

permeability, which are desirable traits in drug candidates.[1] For example, structurally

related chloro-(trifluoromethyl)phenyl moieties are found in multi-kinase inhibitors like

Sorafenib, used in cancer therapy.[3]

Agrochemical Synthesis: Similar to its role in pharmaceuticals, this compound serves as a

precursor for herbicides and pesticides. The fluorine content can increase the biological

activity and control the environmental persistence of the final product.[7]

Advanced Materials: The electron-deficient nature of the aromatic ring makes it a candidate

for creating specialized dyes and functional materials where specific electronic properties are

required.[1]

Safety and Handling
2-Chloro-3-(trifluoromethyl)aniline is a hazardous substance and requires strict safety protocols

for handling. The following information is synthesized from available safety data sheets.

GHS Hazard Classification:
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Hazard Class Category
GHS
Pictograms

Signal Word
Hazard
Statements

Acute Toxicity

(Oral, Dermal,

Inhalation)

Category 3/4 GHS06, GHS07 Danger

H302+H332:

Harmful if

swallowed or if

inhaled.

Skin

Corrosion/Irritatio

n

Category 2 GHS07 Danger
H311: Toxic in

contact with skin.

Serious Eye

Damage/Irritation
Category 2A GHS07 Danger

H315: Causes

skin irritation.

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 GHS07 Danger

H335: May

cause respiratory

irritation.

GHS data sourced from supplier safety information.[8]

Handling and Personal Protective Equipment (PPE):

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved

respirator.[8]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.
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First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[8]

Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated

clothing. Seek medical attention.[8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.[8]

Primary HazardsRequired PPE Emergency Response

Toxic & Harmful Skin/Eye Irritant Respiratory Irritant Move to Fresh Air Wash Skin/Eyes Seek Medical AttentionFume Hood Goggles/Face Shield Gloves Lab Coat Respirator (if needed)

Click to download full resolution via product page

Caption: Key safety relationships for handling 2-Chloro-3-(trifluoromethyl)aniline.

Conclusion
2-Chloro-3-(trifluoromethyl)aniline is a foundational chemical intermediate with significant value

in the synthesis of high-value products, particularly in the life sciences sector. Its well-defined

physicochemical properties, coupled with the advantageous characteristics imparted by its

trifluoromethyl group, ensure its continued relevance in drug discovery and agrochemical

research. Understanding its reactivity, applications, and stringent safety requirements is

paramount for any scientist or researcher aiming to leverage this potent building block in their

synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b133999/docs#an-in-depth-technical-guide-to-2-
chloro-3-trifluoromethyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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